1-((5-Chlorothiophen-2-yl)sulfonyl)-4-(((furan-2-ylmethyl)thio)methyl)piperidine

• IUPAC Name: 1-(5-chlorothiophen-2-yl)sulfonyl-4-(furan-2-ylmethylsulfanylmethyl)piperidine
• InChI: InChI=1S/C15H18ClNO3S3/c16-14-3-4-15(22-14)23(18,19)17-7-5-12(6-8-17)10-21-11-13-2-1-9-20-13/h1-4,9,12H,5-8,10-11H2
• InChI Key: HETKFIWCOVSNJN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CSCC2=CC=CO2)S(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C15H18ClNO3S3
• Molecular Weight: 392.0 g/mol

Description

1-((5-Chlorothiophen-2-yl)sulfonyl)-4-(((furan-2-ylmethyl)thio)methyl)piperidine, also known as CP-544326, is a small molecule inhibitor that has been widely used in scientific research. It is a potent and selective inhibitor of the chemokine receptor CXCR2, which plays a crucial role in inflammation, cancer, and other diseases.

Mechanism of Action

1-((5-Chlorothiophen-2-yl)sulfonyl)-4-(((furan-2-ylmethyl)thio)methyl)piperidine is a selective inhibitor of CXCR2, which is a G protein-coupled receptor (GPCR) that binds to chemokines such as interleukin-8 (IL-8). CXCR2 activation leads to the recruitment of neutrophils to sites of inflammation. This compound binds to the CXCR2 receptor and prevents the binding of chemokines, thereby inhibiting the recruitment of neutrophils.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-inflammatory effects in various preclinical models. It has been shown to reduce neutrophil recruitment, cytokine production, and tissue damage in models of acute lung injury, arthritis, and other inflammatory diseases. This compound has also been shown to inhibit tumor growth and metastasis in various preclinical models.

Advantages and Limitations for Lab Experiments

1-((5-Chlorothiophen-2-yl)sulfonyl)-4-(((furan-2-ylmethyl)thio)methyl)piperidine is a potent and selective inhibitor of CXCR2, which makes it an ideal tool for studying the role of CXCR2 in various diseases. However, like any other small molecule inhibitor, this compound has limitations. It has a short half-life, which makes it difficult to use in long-term studies. It also has poor solubility, which can limit its use in certain experimental conditions.

Future Directions

For the use of 1-((5-Chlorothiophen-2-yl)sulfonyl)-4-(((furan-2-ylmethyl)thio)methyl)piperidine include studying its role in cancer immunotherapy, developing more potent and selective CXCR2 inhibitors, and studying its role in other diseases.

Scientific Research Applications

1-((5-Chlorothiophen-2-yl)sulfonyl)-4-(((furan-2-ylmethyl)thio)methyl)piperidine has been widely used in scientific research to study the role of CXCR2 in various diseases. CXCR2 is a chemokine receptor that is involved in the recruitment of neutrophils to sites of inflammation. Inhibition of CXCR2 has been shown to reduce inflammation, tumor growth, and metastasis in various preclinical models. This compound has been used to study the role of CXCR2 in cancer, inflammatory diseases, and other conditions.